Cas no 1035805-72-1 (Ethyl 5-isopropylnicotinate)

• Product Name: Ethyl 5-isopropylnicotinate
• CAS No: 1035805-72-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4826983
• Update Time: 2025-10-21

Ethyl 5-isopropylnicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-isopropylnicotinate
• GS2460

• Inchi： 1S/C11H15NO2/c1-4-14-11(13)10-5-9(8(2)3)6-12-7-10/h5-8H,4H2,1-3H3
• InChI Key： KDTIBNCTBUNNDN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=CC(=C1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-isopropylnicotinate

Ethyl 5-isopropylnicotinate: A Comprehensive Overview

Ethyl 5-isopropylnicotinate (CAS No. 1035805-72-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to ethyl 5-isopropylnicotinate.

Chemical Structure and Properties

Ethyl 5-isopropylnicotinate is a derivative of nicotinic acid, specifically an ester with an isopropyl substituent at the 5-position. The molecular formula of this compound is C₁₂H₁₇NO₂, and it has a molecular weight of approximately 207.26 g/mol. The compound exhibits a characteristic yellowish solid form at room temperature and is soluble in common organic solvents such as ethanol and dichloromethane. Its chemical structure can be represented as:

The presence of the isopropyl group at the 5-position imparts unique chemical and physical properties to the molecule, which may influence its biological activity and pharmacological profile.

Synthesis Methods

The synthesis of ethyl 5-isopropylnicotinate can be achieved through various methods, each with its own advantages and limitations. One common approach involves the esterification of 5-isopropylnicotinic acid with ethanol in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid. The reaction typically proceeds via a Fischer esterification mechanism:

Another method involves the reaction of ethyl nicotinate with isopropyl Grignard reagent followed by acidic workup to form the desired product. This method offers higher yields and better purity but requires more stringent reaction conditions.

Biological Activities

Ethyl 5-isopropylnicotinate has been investigated for its potential biological activities, including anti-inflammatory, neuroprotective, and anti-cancer properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that ethyl 5-isopropylnicotinate may have therapeutic potential in treating inflammatory diseases.

In addition to its anti-inflammatory properties, ethyl 5-isopropylnicotinate has been studied for its neuroprotective effects. Research conducted on animal models has demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism underlying these effects is thought to involve modulation of oxidative stress and inflammation pathways.

Furthermore, preliminary studies have indicated that ethyl 5-isopropylnicotinate may possess anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. These findings are promising but require further investigation to determine their clinical relevance.

Clinical Applications and Future Directions

The potential clinical applications of ethyl 5-isopropylnicotinate are diverse and span multiple therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders. The neuroprotective effects suggest its utility in managing neurodegenerative diseases, while its anti-cancer properties warrant further exploration in oncology.

Ongoing research aims to optimize the pharmacokinetic and pharmacodynamic properties of ethyl 5-isopropylnicotinate, including improving its bioavailability and reducing potential side effects. Clinical trials are expected to provide valuable insights into the safety and efficacy of this compound in human subjects.

In conclusion, ethyl 5-isopropylnicotinate (CAS No. 1035805-72-1) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry.